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Cat. No.: B15552613 Get Quote

A shift towards sustainable and efficient dyeing processes has led to the exploration of

supercritical carbon dioxide (scCO2) as an alternative to traditional water-based methods for

applying disperse dyes to polyester fabrics. This guide provides a comparative study of the

application of C.I. Disperse Orange 30 using both conventional aqueous dyeing and

supercritical CO2 dyeing, offering insights into their performance based on experimental data.

The textile industry is a significant consumer of water and energy, with conventional dyeing

processes contributing heavily to wastewater effluent. Supercritical CO2 dyeing presents a

promising water-free alternative, eliminating the need for drying and reducing energy

consumption. This comparison focuses on key performance indicators of Disperse Orange 30
on polyester, including color yield and fastness properties, to provide researchers and

scientists with a comprehensive overview of the two methods.

Performance Data at a Glance
The following table summarizes the key performance metrics of Disperse Orange 30 applied

to polyester fabric through conventional and supercritical CO2 dyeing methods. It is important

to note that the data presented is a compilation from various studies, and direct comparison

should be made with caution as experimental conditions may vary between sources.
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Performance Metric
Conventional
Dyeing

Supercritical CO2
Dyeing

Source Citation

Color Yield (K/S

Value)

Not specified in

comparative studies
2.4 - 21.8 [1]

Washing Fastness

(Color Change)
5 (ISO) 4.69 ± 0.18 [1][2]

Washing Fastness

(Staining)
5 (ISO) 4-5 [2]

Rubbing Fastness

(Dry)

Not specified in

comparative studies
4-5

Rubbing Fastness

(Wet)

Not specified in

comparative studies
4-5

Light Fastness
6 (Manufacturer

Data), 7 (ISO)

Not specified in

comparative studies
[2][3]

Sublimation/Ironing

Fastness
4-5

4-5 (Staining), 5

(Fading) (ISO)
[2][3]

Experimental Protocols
Conventional Aqueous Dyeing of Polyester with
Disperse Orange 30
The conventional high-temperature exhaust dyeing method for polyester involves the following

steps:

Pre-treatment: The polyester fabric is first scoured to remove any impurities, oils, and sizes.

This is typically done in an aqueous solution containing a non-ionic detergent and sodium

carbonate at an elevated temperature (e.g., 70°C). The fabric is then rinsed thoroughly and

dried.

Dye Bath Preparation: A dye bath is prepared with a specific liquor-to-goods ratio. Disperse
Orange 30 is pasted with a dispersing agent and then added to the water. The pH of the

bath is adjusted to an acidic range (typically 4.0-5.5) using acetic acid.
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Dyeing Process: The fabric is introduced into the dye bath at a starting temperature of

around 60°C. The temperature is gradually raised to the dyeing temperature, which for

polyester is typically 130°C, and held for a specified duration (e.g., 60 minutes) to allow for

dye diffusion and fixation.

Post-treatment: After dyeing, the bath is cooled, and the fabric is rinsed. A reduction clearing

process is often performed to remove unfixed dye from the fiber surface, which improves

wash fastness. This involves treating the fabric in a bath containing sodium hydrosulfite and

sodium hydroxide. Finally, the fabric is rinsed and dried.

Supercritical CO2 Dyeing of Polyester with Disperse
Orange 30
Supercritical CO2 dyeing utilizes carbon dioxide in its supercritical state (above 31.1°C and

73.8 bar) as the dyeing medium. The general procedure is as follows:

Fabric and Dye Loading: The polyester fabric is wound onto a perforated beam or holder and

placed inside a high-pressure dyeing vessel. The required amount of Disperse Orange 30
powder is placed at the bottom of the vessel or in a separate dye container within the

system.

Pressurization and Heating: The vessel is sealed, and liquid CO2 is pumped in. The system

is then heated and pressurized to bring the CO2 to its supercritical state. Typical dyeing

conditions for polyester with disperse dyes are in the range of 80-120°C and 150-300 bar.

Dyeing Cycle: Once the desired temperature and pressure are reached, the supercritical

CO2, now acting as a solvent, dissolves the disperse dye. The fluid is then circulated through

the fabric, allowing the dye to penetrate and diffuse into the polyester fibers. The dyeing time

can vary from 30 to 120 minutes.

Depressurization and CO2 Recycling: After the dyeing cycle is complete, the pressure is

released. The CO2 returns to its gaseous state and is typically recycled for future use. The

dissolved dye that was not taken up by the fabric precipitates out and can also be collected.

The dyed fabric is removed from the vessel dry and ready for use, as no water is involved in

the process.
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Experimental Workflow Comparison
The following diagram illustrates the key stages in both conventional aqueous and supercritical

CO2 dyeing processes for the application of Disperse Orange 30.

Conventional Aqueous Dyeing

Supercritical CO2 Dyeing

Start Fabric Pre-treatment
(Scouring)

Dye Bath Preparation
(Water, Dye, Auxiliaries)

High-Temperature Dyeing
(~130°C) Cooling & Rinsing Reduction Clearing Final Rinsing & Drying End

Start Fabric & Dye Loading
into Vessel

Pressurization & Heating
(Supercritical State)

Dyeing in scCO2
(80-120°C, 150-300 bar) Depressurization

CO2 & Excess Dye
Recycling

End (Dry Fabric)

Click to download full resolution via product page

Caption: A flowchart comparing the procedural steps of conventional aqueous and supercritical

CO2 dyeing.

Conclusion
Supercritical CO2 dyeing with Disperse Orange 30 offers significant environmental

advantages over the conventional aqueous method by eliminating water consumption and

wastewater discharge. The available data suggests that the color fastness properties achieved

with scCO2 dyeing are comparable to, and in some cases potentially better than, those of the

conventional method. For instance, the wash fastness is rated as very good to excellent for

both processes.

While the color yield in scCO2 can vary significantly depending on the dyeing parameters, it

has the potential to achieve deep shades. The waterless nature of the scCO2 process also

streamlines the overall production time by eliminating the need for drying. For researchers and
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drug development professionals exploring novel and sustainable coloration technologies,

supercritical CO2 dyeing presents a viable and high-performing alternative to traditional

methods for the application of disperse dyes like Disperse Orange 30. Further direct

comparative studies under identical conditions are warranted to provide a more definitive

quantitative comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. worlddyevariety.com [worlddyevariety.com]

3. SkycronÂ® Disperse Orange 30/S-2GFL 100% Polyester Fabric Dye [dyesupplier.com]

To cite this document: BenchChem. [A Comparative Analysis of Disperse Orange 30
Application: Conventional vs. Supercritical CO2 Dyeing]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15552613#comparative-study-of-
disperse-orange-30-application-in-conventional-vs-supercritical-co2-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/226932189_Density_Correlation_of_Solubility_of_C_I_Disperse_Orange_30_Dye_in_Supercritical_Carbon_Dioxide
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
https://www.dyesupplier.com/showroom/skycron%C2%AE-disperse-orange-30-s-2gfl-100-polyester-fabric-dye.html
https://www.benchchem.com/product/b15552613#comparative-study-of-disperse-orange-30-application-in-conventional-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552613#comparative-study-of-disperse-orange-30-application-in-conventional-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552613#comparative-study-of-disperse-orange-30-application-in-conventional-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552613#comparative-study-of-disperse-orange-30-application-in-conventional-vs-supercritical-co2-dyeing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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